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Cat. No.: B056796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough examination of the physical and chemical properties of

2,3-Butanediol, a versatile vic-diol with significant applications in research and development.

This document outlines its stereoisomeric forms, key physical constants, characteristic

chemical reactions, and essential spectroscopic data. Furthermore, it provides detailed

experimental protocols for the determination of its properties and for conducting key chemical

transformations in a laboratory setting. Safety, handling, and storage procedures are also

detailed to ensure safe laboratory practice.

Physical Properties of 2,3-Butanediol
2,3-Butanediol, also known as 2,3-butylene glycol, is an organic compound with the chemical

formula C₄H₁₀O₂. It is a colorless, odorless, and viscous liquid that is miscible with water.[1]

The presence of two stereogenic centers at positions 2 and 3 gives rise to three stereoisomers:

a pair of enantiomers, (2R,3R)-(-)-2,3-Butanediol and (2S,3S)-(+)-2,3-Butanediol, and an

achiral meso compound, (2R,3S)-2,3-Butanediol.[2] The physical properties of these

stereoisomers can vary, which is a critical consideration in their application.

Summary of Physical Properties
The following tables summarize the key physical properties of the different forms of 2,3-
Butanediol.
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Table 1: General Physical Properties of 2,3-Butanediol (Mixture of Isomers)

Property Value

Molecular Formula C₄H₁₀O₂

Molar Mass 90.12 g/mol [3]

Appearance Colorless, viscous liquid or crystalline solid[4]

Odor Odorless[4]

Taste Sweet[4]

Boiling Point 177-184 °C[1][5]

Melting Point 19-25 °C[3][4][6]

Density ~0.987 - 1.045 g/cm³ at 20 °C[1][4]

Refractive Index (n_D) ~1.432 - 1.438 at 20 °C[5][7]

Flash Point 85 °C (185 °F)[4][5]

Autoignition Temperature 402 °C (756 °F)[1][3]

Vapor Pressure <1 hPa at 20 °C[5]

log P (Octanol/Water Partition Coefficient) -0.92[3][4]

Table 2: Physical Properties of 2,3-Butanediol Stereoisomers

Property
(2R,3R)-(-)-2,3-
Butanediol

(2S,3S)-(+)-2,3-
Butanediol

meso-(2R,3S)-2,3-
Butanediol

CAS Number 24347-58-8[1][3] 19132-06-0[3] 5341-95-7[1][3]

Boiling Point (°C) ~181[2] ~181 ~182

Specific Rotation

([α]²⁵_D)
-13.2° +13.2° 0°

Solubility
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2,3-Butanediol is miscible with water and soluble in a variety of organic solvents, including

alcohols, ketones, and ethers.[3] Its hydrophilic nature is attributed to the presence of two

hydroxyl groups that can form hydrogen bonds.

Table 3: Solubility of 2,3-Butanediol

Solvent Solubility

Water Miscible[1][3]

Ethanol Soluble[3]

Diethyl Ether Soluble[3]

Acetone Soluble

Chloroform Soluble[5]

Methanol Soluble[5]

Chemical Properties and Reactions
As a vicinal diol, 2,3-Butanediol exhibits reactivity characteristic of alcohols, with the two

hydroxyl groups influencing its chemical behavior. Key reactions include oxidation, dehydration,

and esterification.

Oxidation
The oxidation of 2,3-Butanediol can yield different products depending on the oxidizing agent

and reaction conditions. Mild oxidation typically produces acetoin (3-hydroxy-2-butanone),

which can be further oxidized to diacetyl (2,3-butanedione).

2,3-Butanediol Acetoin
Mild Oxidation

Diacetyl
Further Oxidation

Click to download full resolution via product page

Figure 1: Oxidation pathway of 2,3-Butanediol.
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Dehydration
Acid-catalyzed dehydration of 2,3-Butanediol is a significant reaction that primarily yields

methyl ethyl ketone (MEK) through a pinacol rearrangement.[3] Under certain conditions, it can

also be dehydrated to produce 1,3-butadiene, a valuable monomer for synthetic rubber.[3]

Dehydration of 2,3-Butanediol

2,3-Butanediol

Methyl Ethyl Ketone (MEK)

  Pinacol Rearrangement
(Acid Catalyst)

1,3-Butadiene

  Specific Catalysts
(e.g., Thorium Oxide)

Click to download full resolution via product page

Figure 2: Dehydration pathways of 2,3-Butanediol.

Esterification
Like other alcohols, 2,3-Butanediol can undergo esterification with carboxylic acids or their

derivatives in the presence of an acid catalyst to form the corresponding mono- or di-esters.

Reactants

Products
2,3-Butanediol

Ester

+ Carboxylic Acid
(H+ catalyst)

Carboxylic Acid

Water
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Figure 3: General esterification reaction of 2,3-Butanediol.

Experimental Protocols
This section provides detailed methodologies for the determination of key physical properties

and for performing common chemical reactions with 2,3-Butanediol in a laboratory setting.

Determination of Physical Properties
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Boiling Point
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(Visual Observation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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